1-(3,4-Difluorophenyl)-2-methylpropan-2-amine

• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol
• IUPAC Name: 1-(3,4-difluorophenyl)-2-methylpropan-2-amine
• InChI: InChI=1S/C10H13F2N/c1-10(2,13)6-7-3-4-8(11)9(12)5-7/h3-5H,6,13H2,1-2H3
• InChI Key: QLPLPEPHQBKUOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=C(C=C1)F)F)N

Description

1-(3,4-Difluorophenyl)-2-methylpropan-2-amine is a useful research compound. Its molecular formula is C10H13F2N and its molecular weight is 185.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.00 g (18.5 mmol) of N-[2-(3,4-difluorophenyl)-1,1-dimethylethyl]formamide is dissolved in ethanol, combined with concentrated hydrochloric acid, and refluxed overnight. The reaction solution is poured onto ice water, made alkaline with sodium hydroxide, and extracted with tert-butylmethyl ether. The organic phases are washed with water, dried with sodium sulfate, and evaporated down. Yellow oil. Yield: 3.2 g (92%); mass spectrometry: [M+H]+=186.